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Compound of Interest

Compound Name: Methyl retinoate

Cat. No.: B020215

Introduction

Methyl retinoate, the methyl ester of retinoic acid, is a synthetic retinoid and a derivative of
vitamin A. Like other retinoids, it is a crucial signaling molecule in various biological processes,
including cell growth, differentiation, and apoptosis. Due to its biological activity, Methyl
retinoate is a valuable compound in pharmacological research and drug development.
However, retinoids are notoriously unstable, being sensitive to light, heat, and oxidation.[1][2][3]
Proper preparation and storage of stock solutions are therefore critical to ensure the
compound's integrity and obtain reproducible experimental results.

These application notes provide a detailed protocol for the preparation, handling, and storage
of Methyl retinoate stock solutions for research applications.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl retinoate is essential for accurate

stock solution preparation.
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Property Value Reference

Chemical Formula C21H3002 [1]

Molecular Weight 314.46 g/mol [4115][6]

CAS Number 339-16-2 [1]
Yellow to light orange

Appearance , [6]
crystalline powder

_ 298% (should be verified by

Purity ) [6]
supplier CoA)
Highly sensitive to light, air

Chemical Stability (oxidation), and heat,

especially in solution.[1][2][3]

Materials and Equipment

3.1. Chemical Reagents

Methyl retinoate (solid powder, 298% purity)

Anhydrous Ethanol (200 proof, 299.5%)

Inert gas (Argon or Nitrogen)

3.2. Equipment

Analytical balance (readable to 0.01 mg)

Class A volumetric flasks (various sizes)

Calibrated micropipettes and sterile, low-retention tips

Vortex mixer

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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e Chemical fume hood

o Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves
o Amber or opaque polypropylene microcentrifuge tubes or cryovials

e -20°C and -80°C freezers

Experimental Protocol: Stock Solution Preparation

This protocol describes the preparation of a 10 mM Methyl retinoate stock solution in DMSO.
All procedures should be performed under subdued light (e.g., in a darkened room or using a
yellow light source) to prevent photodegradation.[4]

4.1. Calculation

To prepare a 10 mM stock solution, the required mass of Methyl retinoate is calculated using
the following formula:

Mass (mg) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

Example for 1 mL of 10 mM stock:
e Mass (mg) = 0.010 mol/L x 0.001 L x 314.46 g/mol x 1000 mg/g = 3.14 mg

4.2. Workflow for Stock Solution Preparation The following diagram outlines the critical steps
for preparing a stable Methyl retinoate stock solution.
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( Preparation Workflow A

Start: Equilibrate
Methyl Retinoate
to Room Temp

\4

1. Weigh Powder
Accurately weigh 3.14 mg
(for 1 mL stock) in a fume hood.

\4

2. Add Solvent
Add ~900 pL of anhydrous DMSO
to the vial containing the powder.

\4

3. Dissolve Compound
Vortex thoroughly until all solid
is completely dissolved.
Warm to 37°C if needed.

\4

4. QS to Final Volume
Add DMSO to a final
volume of 1.0 mL.

\

5. Aliquot Solution
Dispense into amber or
opaque cryovials.

I
Olptional but Recommended
v

6. Purge with Inert Gas
Overlay headspace of each
aliquot with Argon or Nitrogen.

A

7. Store Properly
Store immediately at -20°C
or -80°C, protected from light.

Y
- J

Click to download full resolution via product page

Caption: Workflow for preparing Methyl Retinoate stock solution.
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4.3. Step-by-Step Procedure

Preparation: Allow the container of solid Methyl retinoate to equilibrate to room temperature
before opening to prevent moisture condensation.

Weighing: Using an analytical balance, carefully weigh the calculated amount of Methyl
retinoate powder into a sterile glass vial. Perform this step in a chemical fume hood.

Dissolution: Add approximately 90% of the final desired volume of anhydrous DMSO to the
vial.

Mixing: Cap the vial securely and vortex until the powder is completely dissolved. If
necessary, gently warm the solution to 37°C for a few minutes to aid dissolution.[7]

Final Volume Adjustment: Add the remaining solvent to reach the final desired volume (e.g.,
1.0 mL for a 10 mM stock). Mix thoroughly.

Aliquoting: Immediately dispense the stock solution into small-volume, single-use aliquots in
amber or opaque, inert gas-purged cryovials. This minimizes freeze-thaw cycles and light
exposure.[8]

Storage: Tightly cap the vials and store them immediately at -20°C for short-term storage or
-80°C for long-term storage.

Solvent Selection and Stability

The choice of solvent is critical for both solubility and stability. Methyl retinoate, being
lipophilic, is practically insoluble in water but soluble in several organic solvents.[4][9]
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Solvent

Recommended
Concentration

Notes & Considerations

DMSO

10-50 mM

Excellent solvent for high-
concentration stocks.[7][9]
Ensure the final concentration
in cell culture media is non-
toxic (typically <0.5%).[6][7]
May promote
photoisomerization, so light

protection is crucial.

Ethanol (Anhydrous)

<9ImM

Good choice for applications
where DMSO is not suitable.[6]
Lower solubility compared to
DMSO. Ensure ethanol is

peroxide-free.

Storage and Handling Recommendations

Proper storage is paramount to maintaining the potency of Methyl retinoate solutions.

Retinoids degrade in the presence of light, oxygen, and heat.[2][3][10]

Condition Solid Compound Stock Solution
4°C (short-term) or -20°C -20°C (up to 6 months) or
Temperature
(long-term) -80°C (long-term, >6 months)
Store under inert gas (Argon or  Overlay aliquots with inert gas
Atmosphere ) ) ) ]
Nitrogen) if possible.[4] before sealing.[11]
Liaht Store in an amber or opaque Use amber or opaque vials.[5]
g

container in the dark.

Work under subdued light.[4]

Freeze-Thaw Cycles

N/A

Avoid. Prepare single-use
aliquots to prevent degradation
from repeated temperature
changes.[7][8]
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Stability Note: The stability of retinoids in solution is significantly lower than in their solid state.
[3] It is always recommended to prepare fresh solutions or use stocks that have been stored
properly for a limited time. Stock solutions in DMSO stored at -20°C are generally considered
stable for up to 6 months.[6]

Safety Precautions
o Handle Methyl retinoate powder in a chemical fume hood to avoid inhalation.
o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

¢ Retinoids are potential teratogens. Women who are pregnant or may become pregnant
should not handle this compound.

o Consult the Safety Data Sheet (SDS) for the compound before use for complete hazard
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparing Stock
Solutions of Methyl Retinoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020215#preparing-stock-solutions-of-methyl-
retinoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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